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Compound of Interest

Compound Name: Arlacel A

Cat. No.: B1262539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Arlacel A, a non-ionic surfactant, is a well-established excipient in the pharmaceutical,

cosmetic, and food industries. Its primary function is as a highly effective water-in-oil (W/O)

emulsifier, though it can also be utilized in oil-in-water (O/W) emulsions. This technical guide

provides an in-depth overview of the properties, mechanism of action, and experimental

considerations for Arlacel A.

Core Properties of Arlacel A
Arlacel A is the trade name for Mannide Monooleate, also known as Dianhydro-d-mannitol

monooleate.[1] It is a fatty acid ester of an anhydrohexitol. Its chemical structure confers

amphiphilic properties, which are fundamental to its function as a surfactant.

Quantitative Data Summary
The following table summarizes the key quantitative properties of Arlacel A:
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Property Value Reference

Chemical Name Mannide Monooleate [1]

Synonyms
Dianhydro-d-mannitol

monooleate
[1]

Molecular Formula C₂₄H₄₂O₅ [1]

Molecular Weight 410.6 g/mol [1]

HLB Value 3.7 (for Sorbitan sesquioleate)¹

Physical Form Oily liquid

Solubility
Soluble in oils; dispersible in

water

¹Note: While "Arlacel A" is chemically Mannide Monooleate, the closely related "Arlacel 83"

(Sorbitan sesquioleate) has a published HLB value of 3.7, which is indicative of its utility as a

W/O emulsifier.

Mechanism of Action: Emulsification
The primary mechanism of action for Arlacel A is the formation and stabilization of emulsions.

Emulsions are dispersions of one immiscible liquid in another, such as oil in water. Arlacel A,

being a surfactant, possesses both a hydrophilic (water-loving) head and a lipophilic (oil-loving)

tail.

When added to an oil and water mixture and subjected to shear stress (e.g., homogenization),

Arlacel A molecules migrate to the interface between the oil and water phases. The lipophilic

tails orient themselves into the oil phase, while the hydrophilic heads remain in the aqueous

phase. This arrangement reduces the interfacial tension between the two liquids, facilitating the

formation of small droplets of the dispersed phase.

The surfactant molecules then form a protective layer around these droplets, creating a

physical barrier that prevents them from coalescing and the emulsion from separating.
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Mechanism of Emulsion Stabilization by Arlacel A

Arlacel A (Surfactant)

Oil Droplet

Continuous Water Phase
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Prepare Oil Phase
(Oil + Arlacel A)

Heat both phases to 60-70°C

Prepare Aqueous Phase
(Water)

Slowly add Aqueous Phase to Oil Phase with stirring

High-Shear Homogenization

Cool to Room Temperature with gentle stirring

Characterize Emulsion
(Droplet size, Viscosity, Stability)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Arlacel A: A Technical Guide to its Properties and
Emulsifying Action]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1262539#arlacel-a-properties-and-mechanism-of-
action]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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